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Hypobromite is an anion where bromine is in the +1 oxidation state, with a Br–O bond length of 1.82 Å [1].

It functions as a strong oxidizer and germicide, analogous to hypochlorite, and is involved in both industrial

processes and the mammalian immune response [1].

The most common laboratory preparation involves the disproportionation of bromine in basic aqueous

solution [1] [2]. This reaction is rapid at 20°C: Br₂ + 2 OH⁻(aq) → Br⁻ + BrO⁻ + H₂O [1] [2]

A key consideration is its instability. Hypobromite solutions spontaneously undergo a second

disproportionation reaction to bromide (Br⁻) and bromate (BrO₃⁻) [1]. This reaction is rapid at 20°C but

can be slowed at 0°C [1]. Consequently, hypobromite is often prepared and used in situ rather than isolated

in a pure, stable form [2].

Reactivity and Synthetic Applications

Hypobromite participates in several key reaction types, most notably as a key reagent in the haloform

reaction and various oxidation processes.

The Haloform Reaction

This is a classic transformation where hypobromite reacts with methyl ketones (or secondary alcohols like

isopropyl alcohol that can be oxidized to methyl ketones) to yield bromoform (CHBr₃) and a carboxylate
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[3] [2].

Mechanism: The reaction involves triple α-halogenation of the methyl group, followed by nucleophilic
substitution and hydrolysis of the trihalomethyl ketone intermediate [3].

Example Protocol: Oxidation of Propiophenone to Benzoic Acid [2]
Add 20.1 g (0.15 mol) of propiophenone to 300 mL of a rapidly stirred sodium
hypobromite solution (0.512 mol) at 22°C over 5 minutes.
Maintain the temperature at 24-25°C with an ice bath and stir rapidly for 2.5 hours to form an

emulsion.
Quench the unreacted hypobromite with sodium bisulfite.

Extract the basic solution with ether to remove any unreacted ketone.
Acidify the aqueous phase with concentrated HCl to precipitate 17.6 g (96%) of benzoic acid
(mp 121.5-122°C).

α-Bromination of Ketones

Hypobromite can be used for the α-bromination of 1,3-dicarbonyl compounds under mild conditions [2]. The

reaction can be enhanced by Lewis acid catalysts (e.g., magnesium perchlorate), which chelate the carbonyl

oxygens, activating the α-carbon for bromination [2].

Other Oxidations

Hypobromite serves as a general oxidizing agent. It is a proposed reactive intermediate in the Hofmann

rearrangement, converting primary amides to primary amines with one fewer carbon atom [1].

The table below summarizes key quantitative data and reaction conditions for hypobromite preparation and

application:

Parameter Details Reference

Molecular Weight 95.904 g/mol [1]

Bromine Oxidation State +1 [1]

Br–O Bond Length 1.82 Å [1]
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Parameter Details Reference

Preparation Temperature Rapid at 20°C [1]

Stability Condition Disproportionates slowly at 0°C [1]

Haloform Reaction Yield Up to 96% (for benzoic acid synthesis) [2]

Role in Biological Systems and Innate Immunity

Within the human immune system, hypobromite is a Reactive Halogen Species (RHS) generated by

eosinophils, a type of white blood cell, to combat multicellular parasites [1] [4].

The biochemical pathway involves the enzyme eosinophil peroxidase (EPO), which preferentially uses

bromide ions (Br⁻) from the blood and hydrogen peroxide (H₂O₂) to produce hypobromous acid (HOBr),

which dissociates to hypobromite (OBr⁻) [1] [4]. The generated hypobromite is a potent inorganic

bactericidal molecule, effective against a wide range of microbes [4]. This pathway is part of a broader

network of Reactive Oxygen Species (ROS) and Reactive Nitrogen Species (RNS) that constitute the innate

immune response [4].

The following diagram illustrates the role of hypobromite and other reactive species in the innate immune

signaling pathway, particularly within phagocytes like eosinophils and neutrophils.
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Hypobromite generation in innate immunity

Industrial and Environmental Considerations

A significant concern in using hypobromite, particularly in large-scale applications like water treatment, is

the formation of disinfection byproducts (DBPs), especially trihalomethanes (THMs) like bromoform

(CHBr₃) [2]. These form when hypobromite reacts with natural organic matter in water. Due to their toxicity,

regulations often limit residual oxidant discharge to 0.2 mg/L [2]. To comply, industries may use

dechlorination with reductants like sodium metabisulfite (Na₂S₂O₅) or design systems where the oxidant

is naturally exhausted before discharge [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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